(S)-Acenocoumarol

• IUPAC Name: 4-hydroxy-3-[(1S)-1-(4-nitrophenyl)-3-oxobutyl]chromen-2-one
• InChI: InChI=1S/C19H15NO6/c1-11(21)10-15(12-6-8-13(9-7-12)20(24)25)17-18(22)14-4-2-3-5-16(14)26-19(17)23/h2-9,15,22H,10H2,1H3/t15-/m0/s1
• InChI Key: VABCILAOYCMVPS-HNNXBMFYSA-N
• Canonical SMILES: CC(=O)CC(C1=CC=C(C=C1)[N+](=O)[O-])C2=C(C3=CC=CC=C3OC2=O)O
• Isomeric SMILES: CC(=O)C[C@@H](C1=CC=C(C=C1)[N+](=O)[O-])C2=C(C3=CC=CC=C3OC2=O)O
• Molecular Formula: C19H15NO6
• DSSTOX Substance ID: DTXSID20859299
• Molecular Weight: 353.3 g/mol
• CAS RN: 66556-78-3

Description

(S)-Acenocoumarol is a synthetic anticoagulant drug used to prevent blood clotting and is derived from coumarin. It is an active ingredient of warfarin, and is used in the treatment of thromboembolic disorders. (S)-Acenocoumarol has a wide range of applications in the medical field, and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

• Analytical Methodologies : Acenocoumarol, especially its more potent S-enantiomer, is used in anticoagulation therapy. Its quick action and absorption, with effects lasting 15–20 hours, have been studied extensively. Various analytical methodologies like UV/Vis-Spectrophotometry, liquid chromatography-mass spectrophotometry, and others are used for its estimation (Chaudhari, Mhaske, & Shirkhedkar, 2020).

• Pharmacogenetics : The dose requirements of acenocoumarol can be significantly influenced by genetic polymorphisms in genes like CYP2C9, CYP2C19, and others. This variability necessitates personalized dosing strategies (Saraeva et al., 2007).

• Nanoplasmonic Biosensor Device : A device based on gold nanodisks using specific polyclonal antibodies against acenocoumarol has been developed for rapid monitoring of its plasma levels. This approach is valuable for therapeutic drug monitoring (TDM) and dosage management (Pelaez et al., 2018).

• Genotype-based Dosing Algorithm : Research has led to the development of prediction algorithms for acenocoumarol dosage, utilizing clinical factors and genetic variants. This can explain up to 50% of the stable dose in patients (Cerezo-Manchado et al., 2012).

• Anti-Inflammatory Activity : A recent study explored the repurposing of acenocoumarol for treating chronic inflammatory diseases. It demonstrated that acenocoumarol can attenuate macrophage activation, suggesting its potential as an anti-inflammatory agent (Han & Hyun, 2023).

Q & A

Q1: Why is (S)-acenocoumarol cleared faster than (R)-acenocoumarol?

A1: The difference in clearance rates between the enantiomers is primarily attributed to stereoselective metabolism. Studies in humans have shown that the total plasma clearance of (S)-acenocoumarol is significantly higher than that of (R)-acenocoumarol. [] This suggests a faster metabolic breakdown and elimination of (S)-acenocoumarol from the body.

Q2: Which enzymes are primarily responsible for the metabolism of (S)-acenocoumarol?

A2: Research points to the cytochrome P450 (CYP) enzyme, particularly CYP2C9, as the primary catalyst for the hydroxylation reactions of (S)-acenocoumarol. [, ] In vitro studies using human liver microsomes have demonstrated that CYP2C9 effectively hydroxylates (S)-acenocoumarol at the 6-, 7-, and 8- positions. [, ]

Q3: Does CYP2C9 exhibit stereoselectivity in metabolizing acenocoumarol enantiomers?

A3: Yes, CYP2C9 demonstrates stereoselectivity, showing a higher affinity and faster metabolism for (S)-acenocoumarol compared to (R)-acenocoumarol. While CYP2C9 metabolizes both enantiomers, the Km values for (S)-acenocoumarol are notably lower, indicating a stronger binding affinity. [] Furthermore, the Vmax values, representing the maximum rate of metabolism, are higher for (S)-acenocoumarol, signifying faster enzymatic processing. []

Q4: Are there other enzymes involved in (R)-acenocoumarol metabolism?

A4: Yes, in addition to CYP2C9, other CYP enzymes contribute to the metabolism of (R)-acenocoumarol. Studies show that CYP1A2 contributes to the 6-hydroxylation, while CYP2C19 participates in 6-, 7-, and 8-hydroxylations of (R)-acenocoumarol. [, ] This difference in the enzymatic pathways for the two enantiomers highlights the complexity of acenocoumarol metabolism.

Q5: How do genetic variations in CYP2C9 affect (S)-acenocoumarol's pharmacokinetics and pharmacodynamics?

A5: Polymorphisms in the CYP2C9 gene can significantly influence the metabolism and consequently the dose requirements of (S)-acenocoumarol, and by extension, racemic acenocoumarol. Individuals carrying specific variant alleles, such as CYP2C92 and CYP2C93, exhibit reduced metabolic capacity for (S)-acenocoumarol, leading to slower clearance and increased sensitivity to the drug. [, , , ] This heightened sensitivity necessitates lower doses of acenocoumarol to achieve the desired anticoagulant effect and avoid potential bleeding complications.

Q6: Can other drugs affect (S)-acenocoumarol's pharmacokinetics?

A6: Yes, several drugs can interact with (S)-acenocoumarol, primarily by influencing the activity of CYP2C9. For example, phenylbutazone, a non-steroidal anti-inflammatory drug, has been shown to increase the plasma unbound fraction of (S)-acenocoumarol, leading to enhanced clearance. [] This interaction emphasizes the importance of careful consideration of concomitant medications when administering acenocoumarol.

Q7: Does omeprazole affect the pharmacokinetics and pharmacodynamics of acenocoumarol?

A7: Contrary to previous findings with warfarin, short-term omeprazole intake does not appear to significantly impact the pharmacokinetics or pharmacodynamics of acenocoumarol in healthy individuals. [] This difference in interaction profiles suggests that omeprazole may not pose the same drug interaction risks with acenocoumarol as it does with warfarin.

Q8: How does piroxicam interact with acenocoumarol enantiomers?

A8: Piroxicam administration has been shown to significantly reduce the clearance of both (R)- and (S)-acenocoumarol, with a more pronounced effect on the (R)-enantiomer. [] This interaction leads to increased exposure to both enantiomers and a potentially enhanced anticoagulant effect.

Q9: What analytical techniques are employed to study (S)-acenocoumarol?

A9: Various analytical methods are used to quantify and characterize (S)-acenocoumarol in biological samples. High-performance liquid chromatography (HPLC) coupled with ultraviolet (UV) detection is commonly used to measure plasma concentrations of (R)- and (S)-acenocoumarol. [] For enhanced sensitivity and selectivity, particularly when analyzing low drug concentrations, HPLC coupled with tandem mass spectrometry (LC-MS/MS) is often employed. []